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Compound of Interest

Compound Name: 2-Hexynoic acid

Cat. No.: B1330585

An In-depth Technical Guide to 2-Hexynoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hexynoic acid, a short-chain alkynoic fatty acid, is a molecule of growing interest in the
scientific community, particularly in the fields of pharmacology and organic synthesis. Its unique
chemical structure, featuring a terminal carboxylic acid and an internal triple bond, imparts a
range of reactive properties and biological activities. This guide provides a comprehensive
overview of 2-Hexynoic acid, including its chemical and physical properties, synthesis
methodologies, and known biological functions, with a focus on its role as a potential
therapeutic agent.

Core Data Summary

A summary of the key identifiers and physicochemical properties of 2-Hexynoic acid is
presented below for quick reference.
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Identifier/Property Value Reference
CAS Number 764-33-0

Molecular Formula C6HB802 [1]
Molecular Weight 112.13 g/mol

Density 0.992 g/mL at 25 °C

Boiling Point 230 °C

Refractive Index n20/D 1.460

pKa (Predicted) 2.67+£0.10 [1]

Experimental Protocols

The synthesis of 2-alkynoic acids, including 2-Hexynoic acid, can be achieved through various
organic chemistry methodologies. A general and common approach involves the carboxylation
of a terminal alkyne. Below is a representative protocol.

Synthesis of 2-Hexynoic Acid via Carboxylation of 1-Pentyne

This protocol describes a common method for the synthesis of 2-alkynoic acids.
Materials:

e 1-Pentyne

e n-Butyllithium (n-BuLi) in hexanes

e Dry tetrahydrofuran (THF)

e Dry ice (solid carbon dioxide)

o Diethyl ether

e Hydrochloric acid (HCI), aqueous solution

e Sodium sulfate (Na2S04), anhydrous
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» Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)
Procedure:

o Deprotonation of 1-Pentyne: In a flame-dried, three-necked round-bottom flask equipped
with a magnetic stir bar, a thermometer, and a nitrogen inlet, dissolve 1-pentyne in dry THF.
Cool the solution to -78 °C using a dry ice/acetone bath.

 To this cooled solution, add a solution of n-butyllithium in hexanes dropwise via a syringe,
ensuring the internal temperature does not rise significantly. Stir the resulting mixture at -78
°C for 1-2 hours.

o Carboxylation: While maintaining the low temperature, carefully add crushed dry ice to the
reaction mixture in small portions. A vigorous reaction may be observed. Continue stirring
until all the dry ice has sublimed and the reaction mixture has slowly warmed to room
temperature.

o Work-up: Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride. Transfer the mixture to a separatory funnel and acidify with dilute hydrochloric acid
to a pH of approximately 2.

» Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers and
wash with brine.

e Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to yield the crude 2-Hexynoic acid.

 Purification: The crude product can be further purified by vacuum distillation or
recrystallization.

Biological Activity and Signaling Pathways

Recent research has highlighted the potential of 2-alkynoic fatty acids as biologically active
molecules. Their activities include antibacterial and potential antiviral effects. A significant area
of investigation is their role as inhibitors of histone deacetylases (HDACS).
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HDACSs are a class of enzymes that play a crucial role in the epigenetic regulation of gene
expression. They remove acetyl groups from lysine residues on histone proteins, leading to a
more compact chromatin structure and transcriptional repression.[2][3] Inhibition of HDACs can
restore the expression of silenced genes, including tumor suppressor genes, making HDAC
inhibitors a promising class of anti-cancer agents.[4][5]

The inhibitory action of certain fatty acids on HDACs suggests a potential mechanism for 2-
Hexynoic acid's biological effects. The general mechanism of HDAC inhibition often involves
the inhibitor binding to the zinc ion in the active site of the enzyme, thereby blocking its catalytic
activity.[6]

Below is a conceptual diagram illustrating the role of HDACs in gene silencing and the effect of
an HDAC inhibitor like 2-Hexynoic acid.
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Caption: Mechanism of HDAC inhibition by 2-Hexynoic acid.
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The antibacterial activity of 2-alkynoic fatty acids has been demonstrated against various
bacteria, including multidrug-resistant strains.[7] The triple bond at the C-2 position appears to
be crucial for this activity.[7]

Conclusion

2-Hexynoic acid is a versatile molecule with significant potential in both synthetic chemistry
and pharmacology. Its established role as a building block in organic synthesis is now
complemented by emerging evidence of its biological activities, particularly as an HDAC
inhibitor and an antibacterial agent. Further research into the specific molecular targets and
mechanisms of action of 2-Hexynoic acid and its derivatives is warranted to fully explore its
therapeutic potential in drug development. This guide provides a foundational understanding for
researchers and scientists to build upon in their future investigations of this promising
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1330585#2-hexynoic-acid-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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